(3'-Chloro-[1,1'-biphenyl]-4-yl)(4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl)methanone

• IUPAC Name: [4-(3-chlorophenyl)phenyl]-[4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C22H25ClN2O2/c23-19-3-1-2-18(14-19)16-4-6-17(7-5-16)22(27)24-11-8-20(9-12-24)25-13-10-21(26)15-25/h1-7,14,20-21,26H,8-13,15H2
• InChI Key: RVTYIHRYWONUQA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(C2)O)C(=O)C3=CC=C(C=C3)C4=CC(=CC=C4)Cl
• Molecular Formula: C22H25ClN2O2
• Molecular Weight: 384.9 g/mol

Description

(3'-Chloro-[1,1'-biphenyl]-4-yl)(4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H25ClN2O2 and its molecular weight is 384.9. The purity is usually 95%.
BenchChem offers high-quality (3'-Chloro-[1,1'-biphenyl]-4-yl)(4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3'-Chloro-[1,1'-biphenyl]-4-yl)(4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Analytical and Bioanalytical Methods

The compound (3'-Chloro-[1,1'-biphenyl]-4-yl)(4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl)methanone and related structures have been studied for their analytical applications. For instance, Bilastine, a compound with a complex biphenyl structure, has been examined for its analytical and bioanalytical methods, particularly in estimating its presence in various sample matrices and pharmaceutical products (Sharma, Hatware, Bhadane & Patil, 2021).

Role in Pharmacology and Drug Development

The structural analogies of biphenyl compounds like (3'-Chloro-[1,1'-biphenyl]-4-yl)(4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl)methanone have led to their exploration in pharmacology and drug development. Research has delved into the pharmacological implications and the chemical synthesis of these compounds, shedding light on their potential roles in drug development and medicinal applications (Sevrain, Berchel, Couthon & Jaffrès, 2017).

Study of Molecular Interactions and Biological Effects

Further, the structure of such compounds has been pivotal in studying molecular interactions and biological effects. For example, the examination of inhibitors for Cytochrome P450 isoforms, which are crucial for drug metabolism, provides insights into the interactions and selectivity of chemical inhibitors, offering valuable information for understanding drug interactions and safety (Khojasteh, Prabhu, Kenny, Halladay & Lu, 2011).